Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl N-benzyl-N-ethenylcarbamate
• InChI: InChI=1S/C14H19NO2/c1-5-15(13(16)17-14(2,3)4)11-12-9-7-6-8-10-12/h5-10H,1,11H2,2-4H3
• InChI Key: GIWHBJSOVUGNAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1=CC=CC=C1)C=C
• Molecular Formula: C14H19NO2
• DSSTOX Substance ID: DTXSID00456245
• Molecular Weight: 233.31 g/mol
• CAS RN: 142977-32-0

Description

Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester is a chemical compound that belongs to the family of carbamates. It is commonly known as tert-butylphenylmethylcarbamate (TBPMC) and is used as an insecticide and acaricide. TBPMC is a broad-spectrum insecticide that has been used to control pests in crops such as cotton, soybean, and vegetables.

Mechanism of Action

Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester acts as an acetylcholinesterase inhibitor. It binds to the active site of the enzyme and prevents it from breaking down acetylcholine. This leads to the accumulation of acetylcholine in the synaptic cleft, which results in the overstimulation of the postsynaptic neuron. This leads to the paralysis and death of the insect.
Biochemical and Physiological Effects:
Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester has been shown to have low toxicity to mammals. It is rapidly metabolized in the liver and excreted in the urine. The main metabolite of Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester is phenylmethylcarbamate, which is less toxic than the parent compound. Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester has been shown to have no mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester is a widely used insecticide in agricultural settings. It is relatively easy to synthesize and has a broad spectrum of activity against pests. However, Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester has some limitations in laboratory experiments. It is highly reactive and can easily decompose under certain conditions. This can make it difficult to handle and store. Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester is also highly toxic to aquatic organisms and should be handled with care.

Future Directions

There are several future directions for the study of Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester. One area of research is the development of new insecticides that are more effective and less toxic than Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester. Another area of research is the study of the environmental impact of Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester and its metabolites. This includes the study of the persistence of Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester in the environment and its effects on non-target organisms. Additionally, the study of the mechanism of action of Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester can lead to the development of new drugs for the treatment of diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests including aphids, mites, and whiteflies. Carbamic acid, ethenyl(phenylmethyl)-, 1,1-dimethylethyl ester works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This leads to the accumulation of acetylcholine, which results in the paralysis and death of the insect.